3-(methylamino)benzene-1-thiol
Overview
Description
3-(Methylamino)benzene-1-thiol, also known as 3-Methylaminobenzothiol (3-MABT), is an organosulfur compound that has been studied for its potential applications in scientific research. In particular, 3-MABT has been studied for its ability to act as a reducing agent and its potential as a drug delivery system.
Scientific Research Applications
3-MABT has been studied for its potential applications in scientific research, including as a reducing agent, drug delivery system, and for its antioxidant properties. 3-MABT has been used as a reducing agent in the synthesis of various organic compounds, such as cyclic peptides, polymers, and polysaccharides. It has also been used as a drug delivery system for the delivery of various drugs, such as antifungal agents, antibiotics, and anticancer drugs. Additionally, 3-MABT has been studied for its antioxidant properties and its ability to scavenge free radicals.
Mechanism of Action
3-MABT acts as a reducing agent due to the presence of its thiol group, which is capable of donating electrons. The thiol group is also responsible for the antioxidant properties of 3-MABT, as it is capable of scavenging free radicals and preventing oxidative damage. Additionally, 3-MABT can act as a drug delivery system due to its ability to form complexes with various drugs, which increases the solubility of the drug and reduces its toxicity.
Biochemical and Physiological Effects
3-MABT has been studied for its potential therapeutic effects, including its ability to reduce inflammation and oxidative stress, and its potential as a neuroprotective agent. Additionally, 3-MABT has been studied for its potential to reduce the toxicity of various drugs, as well as its ability to reduce the side effects of chemotherapy.
Advantages and Limitations for Lab Experiments
3-MABT has several advantages for laboratory experiments, including its low cost, easy availability, and its ability to form complexes with various drugs. Additionally, 3-MABT is relatively stable and has a low toxicity. However, 3-MABT has some limitations for laboratory experiments, such as its low solubility in water and its tendency to form complexes with other molecules, which can reduce its effectiveness as a reducing agent.
Future Directions
There are several potential future directions for the study of 3-MABT, including further research into its potential uses as a reducing agent, drug delivery system, and antioxidant. Additionally, further research into the biochemical and physiological effects of 3-MABT, as well as its potential therapeutic effects, is needed. Additionally, further research into the advantages and limitations of 3-MABT for laboratory experiments is needed, as well as research into the development of new methods for the synthesis of 3-MABT. Finally, further research into the mechanisms of action of 3-MABT is needed, in order to better understand its potential applications in scientific research.
Synthesis Methods
3-MABT can be synthesized from the reaction of 3-methylbenzenethiol with methylamine in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out at temperatures between 70-100°C and yields a product with a purity of over 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methylamino)benzene-1-thiol involves the reaction of 3-nitrobenzenethiol with methylamine followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "3-nitrobenzenethiol", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 3-nitrobenzenethiol in ethanol.", "Step 2: Add methylamine to the solution and stir for several hours at room temperature.", "Step 3: Add hydrochloric acid to the solution to adjust the pH to acidic.", "Step 4: Add sodium borohydride to the solution and stir for several hours at room temperature to reduce the nitro group to an amino group.", "Step 5: Filter the solution to remove any solid impurities.", "Step 6: Evaporate the solvent to obtain the crude product.", "Step 7: Purify the crude product by recrystallization or column chromatography." ] } | |
CAS RN |
95901-61-4 |
Product Name |
3-(methylamino)benzene-1-thiol |
Molecular Formula |
C7H9NS |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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